Cas no 2171688-69-8 (ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate)

• Product Name: ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate
• CAS No: 2171688-69-8
• MF: C₁₄H₂₈N₂O₄
• MW: 288.383124351501
• CID: 6232245
• PubChem ID: 165861068
• Update Time: 2025-10-20

ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate
• EN300-1286946
• ethyl 3-amino-4-{[(tert-butoxy)carbonyl]amino}-3-methylhexanoate
• 2171688-69-8

• Inchi： 1S/C14H28N2O4/c1-7-10(16-12(18)20-13(3,4)5)14(6,15)9-11(17)19-8-2/h10H,7-9,15H2,1-6H3,(H,16,18)
• InChI Key： FHMDCKICHSTVDI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC)C(C)(CC(=O)OCC)N)=O

Computed Properties

• Exact Mass: 288.20490738g/mol
• Monoisotopic Mass: 288.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate

Comprehensive Overview of Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate (CAS No. 2171688-69-8)

Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate (CAS No. 2171688-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and amino functionality, serves as a critical intermediate in the synthesis of complex molecules. Its structural features, including the ethyl ester and methylhexanoate backbone, make it a versatile building block for drug discovery and peptide chemistry.

In recent years, the demand for custom synthesis intermediates like Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its potential applications in protease inhibitor design and small molecule therapeutics. The compound's Boc-protected amine group ensures stability during synthetic transformations, a feature highly valued in medicinal chemistry.

The synthesis of CAS No. 2171688-69-8 involves multi-step organic reactions, often starting from readily available precursors like 3-methylhexanoic acid derivatives. Key steps include esterification, Boc protection, and selective amination, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to verify the purity and identity of the final product.

From an industrial perspective, Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free conditions to minimize environmental impact. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched in academic databases and patent literature.

In drug development pipelines, derivatives of CAS No. 2171688-69-8 have shown promise in modulating enzyme activity and protein-protein interactions. Its structural motif is particularly relevant to kinase inhibitors and GPCR-targeted compounds, areas of intense research in oncology and neurological disorders. These applications are frequently highlighted in scientific forums and conference proceedings, reflecting the compound's growing importance.

Quality control of Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate adheres to stringent ICH guidelines, with particular emphasis on residual solvent analysis and chiral purity. The compound's storage stability under nitrogen atmosphere and handling precautions are often documented in material safety data sheets, though it falls outside hazardous material classifications.

Future research directions for CAS No. 2171688-69-8 may explore its utility in click chemistry applications or as a precursor for fluorescent probes. The compound's compatibility with solid-phase synthesis platforms makes it attractive for combinatorial chemistry approaches. These aspects are increasingly searched in connection with high-throughput screening methodologies.

In summary, Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate represents a sophisticated tool for modern synthetic chemists. Its balanced properties of reactivity and protecting group stability position it as a valuable asset in both academic laboratories and industrial R&D settings. As synthetic strategies evolve, this compound will likely maintain its relevance in cutting-edge chemical biology applications.